ASP 8477: A Technical Deep Dive into its Mechanism of Action in Neuropathic Pain
ASP 8477: A Technical Deep Dive into its Mechanism of Action in Neuropathic Pain
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
ASP 8477 is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), the primary enzyme responsible for the degradation of the endocannabinoid anandamide (B1667382). By blocking FAAH, ASP 8477 elevates the levels of anandamide and other bioactive fatty acid amides, such as oleoylethanolamide (OEA) and palmitoylethanolamide (B50096) (PEA), in the nervous system. This enhancement of endogenous cannabinoid signaling is the core mechanism through which ASP 8477 exerts its analgesic effects in models of neuropathic and dysfunctional pain. Preclinical studies have demonstrated its efficacy in reducing pain behaviors in various animal models. However, a Phase 2a clinical trial in patients with peripheral neuropathic pain did not show a significant difference from placebo. This document provides a comprehensive technical overview of the mechanism of action, preclinical and clinical data, and experimental methodologies related to ASP 8477.
Core Mechanism of Action: FAAH Inhibition
ASP 8477 is a 3-pyridyl 4-(phenylcarbamoyl)piperidine-1-carboxylate that acts as a potent and selective inhibitor of fatty acid amide hydrolase (FAAH).[1][2] FAAH is a key enzyme in the endocannabinoid system, responsible for the breakdown of the endogenous cannabinoid anandamide (AEA).[1][2] By inhibiting FAAH, ASP 8477 prevents the degradation of anandamide, leading to its accumulation and enhanced signaling through cannabinoid receptors (CB1 and CB2). This amplification of endogenous cannabinoid signaling is the primary mechanism underlying the analgesic properties of ASP 8477.[1][2]
The analgesic effect of ASP 8477 has been shown to persist for at least 4 hours in preclinical models, which aligns with the observed inhibitory effect on FAAH in ex vivo studies of the rat brain.[1][2] Notably, this prolonged effect is also associated with increased brain levels of other fatty acid amides, including oleoylethanolamide (OEA) and palmitoylethanolamide (PEA), which also possess analgesic and anti-inflammatory properties.[1][2]
Preclinical Efficacy in Neuropathic and Dysfunctional Pain Models
ASP 8477 has demonstrated a broad spectrum of analgesic activity in various preclinical models of pain.
Neuropathic Pain Models
In rat models of neuropathic pain, single and repeated oral administration of ASP 8477 has shown significant efficacy.
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Spinal Nerve Ligation (SNL) Model: Both single and four-week repeated oral administration of ASP 8477 ameliorated mechanical allodynia with similar rates of improvement.[1][2]
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Chronic Constriction Nerve Injury (CCI) Model: A single oral dose of ASP 8477 improved thermal hyperalgesia and cold allodynia.[1][2]
Dysfunctional Pain Model
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Reserpine-Induced Myalgia Model: ASP 8477 restored muscle pressure thresholds in this model, suggesting efficacy in dysfunctional pain states like fibromyalgia.[1][2]
Broad Analgesic Spectrum
ASP 8477 also demonstrated efficacy in mouse models of allodynia induced by various substances, indicating a broader analgesic profile than some existing drugs. It was shown to improve allodynia induced by:[1][2]
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α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)
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N-methyl-D-aspartic acid (NMDA)
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Prostaglandin E₂
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Prostaglandin F₂α
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Bicuculline
Importantly, ASP 8477 did not affect acute pain, highlighting its potential as a targeted treatment for chronic pain conditions without the side effects associated with general analgesics.[1][2]
Quantitative Preclinical Data
| Parameter | Model | Effect | Source |
| Mechanical Allodynia | Spinal Nerve Ligation (Rat) | Ameliorated with single and repeated oral administration | [1][2] |
| Thermal Hyperalgesia | Chronic Constriction Injury (Rat) | Improved with single oral administration | [1][2] |
| Cold Allodynia | Chronic Constriction Injury (Rat) | Improved with single oral administration | [1][2] |
| Muscle Pressure Threshold | Reserpine-Induced Myalgia (Rat) | Restored | [1][2] |
| AMPA-induced Allodynia | Mouse | Improved | [1][2] |
| NMDA-induced Allodynia | Mouse | Improved | [1][2] |
| Prostaglandin E₂-induced Allodynia | Mouse | Improved | [1][2] |
| Prostaglandin F₂α-induced Allodynia | Mouse | Improved | [1][2] |
| Bicuculline-induced Allodynia | Mouse | Improved | [1][2] |
| Duration of Analgesic Effect | Rat Brain Ex Vivo Study | At least 4 hours | [1][2] |
| Effect on Brain FAAH | Rat Brain Ex Vivo Study | Inhibitory effect observed | [1][2] |
| Effect on Brain Fatty Acid Amides | Rat Brain | Increased levels of oleoylethanolamide and palmitoylethanolamide | [1][2] |
Clinical Development in Peripheral Neuropathic Pain
A Phase 2a, enriched enrollment, randomized withdrawal study (The MOBILE study; NCT02065349) was conducted to assess the analgesic efficacy and safety of ASP 8477 in subjects with peripheral neuropathic pain, specifically painful diabetic peripheral neuropathy (PDPN) or post-herpetic neuralgia (PHN).[3][4][5]
Clinical Trial Overview
| Trial Identifier | NCT02065349 (The MOBILE Study)[3][5] |
| Phase | 2a[1][5] |
| Study Design | Enriched Enrollment Randomized Withdrawal[5] |
| Patient Population | Adults with painful diabetic peripheral neuropathy or post-herpetic neuralgia[3][5] |
| Intervention | ASP 8477 vs. Placebo[4][5] |
| Primary Outcome | Change in the average daily pain intensity[4] |
Clinical Trial Results
The study did not meet its primary endpoint. There was no significant difference in the change in the average daily pain intensity between the ASP 8477 and placebo groups.[5] Despite the lack of efficacy, ASP 8477 was reported to be well-tolerated by patients with peripheral neuropathic pain.[5]
Experimental Protocols
Preclinical Neuropathic Pain Models
Spinal Nerve Ligation (SNL) Model in Rats
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Animal Preparation: Male Sprague-Dawley rats are anesthetized.
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Surgical Procedure: The left L5 and L6 spinal nerves are isolated and tightly ligated with silk suture.
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Post-Operative Care: Animals are allowed to recover for a set period (e.g., 2 weeks) to allow for the development of neuropathic pain behaviors.
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Behavioral Testing (Mechanical Allodynia): The paw withdrawal threshold in response to mechanical stimulation (e.g., von Frey filaments) is measured on the ipsilateral (ligated) and contralateral paws.
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Drug Administration: ASP 8477 or vehicle is administered orally.
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Data Analysis: The paw withdrawal thresholds are measured at various time points after drug administration and compared between treatment groups.
Chronic Constriction Injury (CCI) Model in Rats
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Animal Preparation: Male Sprague-Dawley rats are anesthetized.
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Surgical Procedure: The sciatic nerve is exposed, and four loose ligatures are placed around it.
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Post-Operative Care: Animals recover for a period to allow for the development of pain behaviors.
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Behavioral Testing (Thermal Hyperalgesia and Cold Allodynia):
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Thermal Hyperalgesia: Paw withdrawal latency in response to a radiant heat source is measured.
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Cold Allodynia: The frequency or duration of paw lifting/licking in response to a cold stimulus (e.g., acetone (B3395972) application) is measured.
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Drug Administration: ASP 8477 or vehicle is administered orally.
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Data Analysis: Behavioral responses are measured at various time points post-dosing and compared between groups.
Clinical Trial Protocol (NCT02065349 - MOBILE Study)
Study Design: A Phase 2a, enriched enrollment, randomized withdrawal study.[5]
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Screening Period: Subjects with a diagnosis of painful diabetic peripheral neuropathy or post-herpetic neuralgia are screened for eligibility.[3][4]
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Single-Blind Run-in Period: All eligible subjects receive open-label ASP 8477.
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Responder Identification: Subjects who experience a predefined level of pain relief during the run-in period are identified as "responders."
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Randomization: Responders are randomized in a double-blind manner to continue receiving ASP 8477 or switch to placebo.
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Double-Blind Treatment Period: Subjects are followed for a set period to assess the maintenance of the analgesic effect.
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Primary Endpoint Assessment: The change in the average daily pain intensity from baseline to the end of the double-blind period is measured.
Conclusion
ASP 8477 is a well-characterized FAAH inhibitor with a clear mechanism of action centered on enhancing endocannabinoid signaling. Its robust efficacy in a wide range of preclinical neuropathic and dysfunctional pain models highlighted its potential as a novel analgesic. However, the translation of these promising preclinical findings to clinical efficacy in patients with peripheral neuropathic pain was not demonstrated in the Phase 2a MOBILE study. Despite being well-tolerated, the lack of a significant treatment effect compared to placebo has likely impacted its further development for this indication. The data and methodologies presented here provide a comprehensive technical foundation for understanding the scientific rationale and clinical investigation of ASP 8477 as a potential treatment for neuropathic pain.
References
- 1. ASP-8477 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 2. ASP8477, a fatty acid amide hydrolase inhibitor, exerts analgesic effects in rat models of neuropathic and dysfunctional pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. A study into pain relief given by ASP8477 for peripheral neuropathic pain (either post-herpetic neuralgia or painful diabetic peripheral neuropathy) and its safety, Trial ID 8477-CL-0020 [clinicaltrials.astellas.com]
- 5. The MOBILE Study-A Phase IIa Enriched Enrollment Randomized Withdrawal Trial to Assess the Analgesic Efficacy and Safety of ASP8477, a Fatty Acid Amide Hydrolase Inhibitor, in Patients with Peripheral Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
